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Compound of Interest

Compound Name: Sodium metasilicate nonahydrate

Cat. No.: B080671 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. Sodium metasilicate nonahydrate, a corrosive material, requires careful

consideration for its disposal to mitigate risks to personnel and the environment. This guide

provides essential, immediate safety and logistical information for the proper disposal of this

compound.

Immediate Safety and Handling
Sodium metasilicate nonahydrate is classified as a hazardous material that can cause

severe skin burns and eye damage, and may also cause respiratory irritation.[1][2][3][4] It is

crucial to handle this chemical with appropriate personal protective equipment (PPE) in a well-

ventilated area.[3][5][6]

Key Hazards:

Skin Corrosion/Irritation: Causes severe burns.[1][2][3]

Serious Eye Damage/Irritation: Causes serious eye damage.[1][2]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1][2][3]

Corrosive to Metals: May be corrosive to certain metals.[1][2]
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Before beginning any disposal procedure, ensure that an eyewash station and a safety shower

are readily accessible.[6]

Quantitative Data for Disposal Considerations
While specific quantitative limits for disposal can vary significantly based on local regulations,

the following table summarizes key properties of sodium metasilicate nonahydrate relevant

to its disposal.

Parameter Value/Information

pH
Highly alkaline; solutions typically have a pH of

12.4 to 12.7.

UN Number 3253.[7]

Proper Shipping Name DISODIUM TRIOXOSILICATE.[3][7][8]

Transport Hazard Class 8 (Corrosive).[3]

Packaging Group III.[3]

Aquatic Toxicity
Can be acutely toxic to aquatic organisms due

to its high pH.[9]

Environmental Fate

In water, it will sink and then mix. Diluted

material decomposes to silica, which is

indistinguishable from naturally dissolved silica

and does not bioconcentrate.[9]

Step-by-Step Disposal Protocol
The primary principle for the disposal of sodium metasilicate nonahydrate is to adhere

strictly to local, regional, and national environmental regulations.[5] Do not discharge into

drains or the environment.[2][3][7]

1. Personal Protective Equipment (PPE):

Wear protective gloves (e.g., nitrile rubber), protective clothing, and eye/face protection

(safety glasses and face shield).[2][3][4]
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If there is a risk of dust generation, use a NIOSH-approved respirator.[6]

2. Handling Small Spills:

For small spills, sweep up the solid material, avoiding dust generation, and place it into a

suitable, labeled, and closed container for disposal.[3][4][6][8]

Clean the spill area with water, but prevent the runoff from entering drains.[8]

3. Preparing for Disposal:

Unused Product: Keep the material in its original, tightly closed container.[3]

Contaminated Materials: Any materials used to clean up spills (e.g., absorbent pads,

contaminated clothing) should also be placed in a sealed container and disposed of as

hazardous waste.

4. Disposal Options:

Licensed Disposal Company: The most recommended method is to offer surplus and non-

recyclable solutions to a licensed disposal company.[3] These companies are equipped to

handle and dispose of hazardous chemical waste in a compliant manner.

Incineration: Some sources suggest dissolving or mixing the material with a combustible

solvent and burning it in a chemical incinerator equipped with an afterburner and scrubber.[3]

This should only be performed by a licensed and qualified facility.

Neutralization (Use with Extreme Caution): While not a standalone disposal method, in some

instances, small quantities of dilute solutions may be neutralized under controlled conditions

as part of a larger waste treatment process. However, direct neutralization of the solid or

concentrated solutions is not recommended due to the potential for a strong exothermic

reaction. Do not attempt to neutralize without specific protocols and safety measures in

place.[2]

5. Contaminated Packaging:
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Dispose of contaminated packaging as unused product.[3] Ensure containers are empty

before disposal.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

sodium metasilicate nonahydrate.
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Caption: Decision workflow for the disposal of sodium metasilicate nonahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. beta.lakeland.edu [beta.lakeland.edu]

3. cdhfinechemical.com [cdhfinechemical.com]

4. Sodium Metasilicate SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]

5. lobachemie.com [lobachemie.com]

6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

7. silmaco.com [silmaco.com]

8. sdfine.com [sdfine.com]

9. oxy.com [oxy.com]

To cite this document: BenchChem. [Navigating the Safe Disposal of Sodium Metasilicate
Nonahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080671#sodium-metasilicate-nonahydrate-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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